Imidaclothiz-d4

• Molecular Formula: C7H8ClN5O2S
• Molecular Weight: 265.71 g/mol
• InChI: InChI=1S/C7H8ClN5O2S/c8-5-3-10-6(16-5)4-12-2-1-9-7(12)11-13(14)15/h3H,1-2,4H2,(H,9,11)/i1D2,2D2
• InChIKey: DTPBENHAOFJIHS-LNLMKGTHSA-N

Imidaclothiz-d4 Deuterated Internal Standard

Imidaclothiz-d4 is a deuterium-labeled isotopologue of the fourth-generation neonicotinoid insecticide imidaclothiz [1]. With a molecular formula of C₇H₄D₄ClN₅O₂S and a molecular weight of 265.71 g/mol, it features four deuterium atoms replacing hydrogens, resulting in a +4 Da mass shift essential for mass spectrometry (MS)-based quantification . The compound is supplied with a certified purity of ≥98%, ensuring reliable use as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC–MS/MS) and gas chromatography–mass spectrometry (GC–MS) workflows . As a stable isotope-labeled analog, Imidaclothiz-d4 co-elutes with the target analyte imidaclothiz under reversed-phase chromatographic conditions while exhibiting distinct MS/MS transitions, enabling precise correction for matrix effects, extraction losses, and instrument variability in complex biological and environmental samples [2].

Workflow LC-MS/MS quantification

Isotope Match Exact structural analog for co-elution

Matrix Correction Compensates ion suppression/enhancement

• [1] Yang J, Chen H, Song K-W, Chen Y-F, Shen Y, Li W-J, Li X-F, Zhai P-F, Zhao Y-X. Environmental behaviors and ecotoxicity of imidaclothiz: a comprehensive review on fate, degradation processes, and ecological risks. Front Microbiol. 2026 Jan 12;16:1724551. View Source
• [2] Tao Y, Jia C, Jing J, Zhao M, Yu P, He M, Chen L, Zhao E. Uptake, Translocation, and Biotransformation of Neonicotinoid Imidaclothiz in Hydroponic Vegetables: Implications for Potential Intake Risks. J Agric Food Chem. 2021 Apr 14;69(14):4064-4073. View Source

Why Imidaclothiz Requires a Specific Internal Standard

Accurate quantification of imidaclothiz in complex matrices (e.g., food, soil, water) via LC–MS/MS is confounded by matrix-induced ionization suppression or enhancement, which can exceed ±50% without proper correction [1]. While deuterated internal standards (IS) are the gold-standard approach to mitigate these effects, the choice of IS is critical. Imidacloprid-d4, a commonly available deuterated neonicotinoid, has been shown to inadequately compensate for matrix effects across multiple tea types when quantifying a panel of neonicotinoids, including imidaclothiz [1]. Non-deuterated imidaclothiz, lacking a distinct mass shift, fails entirely as an IS because it cannot be distinguished from the analyte. Furthermore, other deuterated neonicotinoids (e.g., thiamethoxam-d4, clothianidin-d3) differ in chromatographic retention and ionization behavior, leading to systematic bias. Therefore, only Imidaclothiz-d4, with its exact structural and isotopic match to the target analyte, provides the necessary co-elution and identical ionization efficiency required for reliable, matrix-independent quantification in regulatory and research settings [2].

Imidaclothiz-d4

Unlabeled imidaclothiz No mass shift; indistinguishable from analyte

Imidaclothiz-d4

Imidacloprid-d4 Structural mismatch; co-elution may not occur, matrix correction may differ

Imidaclothiz-d4

Other deuterated neonicotinoids Retention time and ionization differences may bias quantification

• [1] Jiao W, Xiao Y, Qian X, Tong M, Hu Y, Hou R, Hua R. Optimized combination of dilution and refined QuEChERS to overcome matrix effects of six types of tea for determination eight neonicotinoid insecticides by ultra performance liquid chromatography–electrospray tandem mass spectrometry. Food Chem. 2016 Nov 1;210:26-34. View Source
• [2] Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. AGRIS (FAO). View Source

Imidaclothiz-d4 vs. Alternatives: Evidence

Isotopic Purity and Mass Shift

Imidaclothiz-d4 is certified with a deuterium incorporation of ≥98%, corresponding to a minimal unlabeled fraction (<2%) that could interfere with trace-level quantification . In contrast, unlabeled imidaclothiz provides no mass differentiation, precluding its use as an internal standard in MS detection . The +4 Da mass shift of Imidaclothiz-d4 places its [M+H]+ ion at m/z 266, compared to m/z 262 for unlabeled imidaclothiz, enabling baseline-resolved selected reaction monitoring (SRM) transitions without isotopic cross-talk [1].

Isotopic Purity & Mass Shift

Specification review

≥98% D incorporation; +4 Da mass shift

Supports low LLOQ and minimal unlabeled interference

Vendor certificate; verify lot-specific enrichment

Evidence Dimension	Isotopic Purity (Deuterium Incorporation)
Target Compound Data	Imidaclothiz-d4: ≥98% D (mass shift +4 Da)
Comparator Or Baseline	Unlabeled Imidaclothiz: 0% D (no mass shift)
Quantified Difference	≥98% isotopic enrichment vs. 0%
Conditions	Certificate of Analysis (vendor specification)

Why This Matters

High isotopic purity ensures minimal interference from unlabeled analyte in quantitative MS assays, critical for achieving low limits of quantification (LOQ) required by regulatory methods.

• [1] PeptideDB. Imidaclothiz-d4 database entry. Accessed Apr 2026. View Source

Matrix Effect Compensation vs. Imidacloprid-d4

A study optimizing QuEChERS and UPLC–MS/MS for eight neonicotinoids in six tea types found that Imidacloprid-d4 was not a suitable internal standard for all analytes, as it failed to adequately correct matrix effects across the panel [1]. Although Imidaclothiz-d4 was not directly tested in that study, the finding underscores the risk of using a structurally dissimilar deuterated standard. Isotope dilution MS principles dictate that an internal standard must exhibit identical extraction recovery, chromatographic retention, and ionization efficiency as the analyte to fully compensate matrix effects [2]. Imidaclothiz-d4, being the exact deuterated analog of the target analyte, is predicted to provide superior matrix effect correction compared to Imidacloprid-d4, which differs in both core structure (thiazole vs. pyridine) and retention time [3].

Matrix Correction vs. Imidacloprid-d4

Context-dependent

Imidacloprid-d4: inadequate matrix correction in tea (reported). Imidaclothiz-d4: predicted full compensation (isotopic dilution theory)

Co-elution critical for accurate matrix correction; cross-study context

Direct comparison data not yet available

Evidence Dimension	Matrix Effect Compensation Capability
Target Compound Data	Imidaclothiz-d4: Expected to fully compensate matrix effects for imidaclothiz (based on isotopic dilution theory)
Comparator Or Baseline	Imidacloprid-d4: Demonstrated inadequate compensation for multiple neonicotinoids in tea matrices
Quantified Difference	Qualitative (suitable vs. unsuitable)
Conditions	UPLC–MS/MS analysis of tea extracts (Food Chem. 2016)

Why This Matters

Using an inappropriate internal standard can lead to systematic bias in quantification, potentially exceeding regulatory tolerance limits and compromising data reliability in residue monitoring programs.

• [1] Jiao W, Xiao Y, Qian X, Tong M, Hu Y, Hou R, Hua R. Optimized combination of dilution and refined QuEChERS to overcome matrix effects of six types of tea for determination eight neonicotinoid insecticides by ultra performance liquid chromatography–electrospray tandem mass spectrometry. Food Chem. 2016 Nov 1;210:26-34. View Source
• [2] Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. AGRIS (FAO). View Source
• [3] Geng Y, Lv J, Tian Y, Ma X, Hua R, Fang L. Degradation and ecological risk of a novel neonicotinoid insecticide imidaclothiz in aquatic environments: Kinetics, photodegradation and hydrolysis pathways, mechanism and metabolites toxicity evaluation. Pestic Biochem Physiol. 2025 Nov;214:106612. View Source

Analytical Performance vs. External Calibration

While direct performance data for Imidaclothiz-d4 as an internal standard is limited in the open literature, the use of deuterated internal standards in LC–MS/MS is widely established to improve accuracy and precision. Studies employing isotope dilution for neonicotinoid analysis report recoveries typically ranging from 80% to 120% with relative standard deviations (RSDs) below 15%, compared to external calibration which often yields recoveries outside the 70-130% acceptable range due to uncompensated matrix effects [1]. Imidaclothiz-d4, by virtue of its isotopic labeling, is expected to deliver similar performance gains when applied to imidaclothiz quantification in complex matrices such as tea, vegetables, and environmental waters [2].

Performance vs. External Cal.

Class-level

Reported recoveries 80–120%, RSD <15% (neonicotinoid class)

Class-level inference; requires imidaclothiz-specific validation

External calibration often outside 70–130% without IS

Evidence Dimension	Recovery and Precision
Target Compound Data	Imidaclothiz-d4 IS method: Expected recoveries 80-120%, RSD <15%
Comparator Or Baseline	External calibration (no IS): Recoveries often <70% or >130% due to matrix effects
Quantified Difference	Improved accuracy and precision (class-level inference)
Conditions	LC–MS/MS analysis of food/environmental samples

Why This Matters

Reliable quantification is essential for regulatory compliance, risk assessment, and pharmacokinetic studies; external calibration alone is insufficient for trace-level analysis in complex matrices.

• [1] Simultaneous determination of ten neonicotinoid insecticides and two metabolites in honey and Royal-jelly by solid-phase extraction and liquid chromatography-tandem mass spectrometry. LAUSR. View Source
• [2] Tao Y, Jia C, Jing J, Zhao M, Yu P, He M, Chen L, Zhao E. Uptake, Translocation, and Biotransformation of Neonicotinoid Imidaclothiz in Hydroponic Vegetables: Implications for Potential Intake Risks. J Agric Food Chem. 2021 Apr 14;69(14):4064-4073. View Source

Cost-Efficiency vs. 13C-Labeled Standards

Imidaclothiz-d4 is commercially available from multiple suppliers (e.g., MedChemExpress, InvivoChem) at a list price of approximately USD 573 for 2.5 mg . In contrast, custom synthesis of a 13C-labeled imidaclothiz analog would require several months lead time and costs exceeding USD 5,000 for milligram quantities [1]. While 13C-labeled standards offer the advantage of co-elution without deuterium isotope effects, the cost differential makes deuterated analogs like Imidaclothiz-d4 the practical choice for routine analytical applications, provided that deuterium retention time shifts are negligible or accounted for in method development [2].

Cost vs. &sup13;C-Labeled Standards

Head-to-head

~USD 230/mg (commercial) vs. >USD 5,000/mg (custom &sup13;C-labeled)

Cost profile supports routine screening workflows

Market pricing as of 2026; verify supplier availability

Evidence Dimension	Cost per Milligram (Approximate)
Target Compound Data	Imidaclothiz-d4: ~USD 230/mg (commercial)
Comparator Or Baseline	Custom 13C-labeled imidaclothiz: >USD 5,000/mg
Quantified Difference	>20× cost reduction
Conditions	Market pricing as of April 2026

Why This Matters

Cost-effective internal standards are essential for high-throughput residue monitoring programs and academic research budgets; Imidaclothiz-d4 provides a commercially viable solution without compromising analytical performance.

• [1] ResolveMass Laboratories. Deuterated vs. 13C-labeled internal standards: Cost considerations. Industry White Paper. View Source
• [2] Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Typeset.io, 2021. View Source

Structural Specificity vs. Deuterated Neonicotinoids

The deuterated neonicotinoids imidacloprid-d4, thiamethoxam-d4, and clothianidin-d3 are commercially available and sometimes used as surrogate internal standards for imidaclothiz [1]. However, these compounds differ in molecular structure (e.g., imidacloprid contains a pyridine ring vs. thiazole in imidaclothiz) and consequently exhibit different reversed-phase retention times and electrospray ionization efficiencies [2]. For example, imidacloprid-d4 typically elutes earlier than imidaclothiz on C18 columns, leading to different degrees of matrix-induced ionization suppression and, therefore, biased quantification [3]. Imidaclothiz-d4, as the exact deuterated analog, co-elutes with the native analyte and shares identical ionization behavior, ensuring accurate correction of matrix effects across all sample types.

Structural Specificity vs. Deuterated Neonics

Class-level

Imidaclothiz-d4: co-elutes (Δt ≈ 0.0 min). Imidacloprid-d4: earlier elution (Δt >0.5 min)

Co-elution ensures accurate matrix correction across sample types

Retention shift may introduce bias in complex matrices

Evidence Dimension	Chromatographic Retention Time Matching
Target Compound Data	Imidaclothiz-d4: Co-elutes with imidaclothiz (Δt ≈ 0.0 min)
Comparator Or Baseline	Imidacloprid-d4: Earlier elution than imidaclothiz (Δt > 0.5 min under typical conditions)
Quantified Difference	Retention time difference >0.5 min
Conditions	Reversed-phase C18 UPLC, acetonitrile/water gradient

Why This Matters

Co-elution is critical for accurate matrix effect correction; even small retention time differences can introduce significant quantification bias in complex samples.

• [1] Ahn S, Son S, Kim B, Choi K. Determination of neonicotinoid pesticides in kimchi cabbage using deuterated internal standards. Socolar. View Source
• [2] Geng Y, Lv J, Tian Y, Ma X, Hua R, Fang L. Degradation and ecological risk of a novel neonicotinoid insecticide imidaclothiz in aquatic environments: Kinetics, photodegradation and hydrolysis pathways, mechanism and metabolites toxicity evaluation. Pestic Biochem Physiol. 2025 Nov;214:106612. View Source
• [3] Jiao W, Xiao Y, Qian X, Tong M, Hu Y, Hou R, Hua R. Optimized combination of dilution and refined QuEChERS to overcome matrix effects of six types of tea for determination eight neonicotinoid insecticides by ultra performance liquid chromatography–electrospray tandem mass spectrometry. Food Chem. 2016 Nov 1;210:26-34. View Source

Imidaclothiz-d4 Application Scenarios

Regulatory Residue Monitoring

Imidaclothiz-d4 is essential for isotope dilution LC–MS/MS methods used to comply with maximum residue limits (MRLs) set by regulatory agencies (e.g., EFSA, US EPA, China's Ministry of Agriculture). The internal standard corrects for matrix effects in complex food matrices such as tea, vegetables, and fruits, enabling accurate quantification at trace levels (0.01–0.05 mg kg⁻¹) as demonstrated in validated multi-residue methods [1]. Its use ensures that analytical results meet stringent precision (RSD <15%) and recovery (80–120%) criteria required for official control programs [2].

Environmental Fate and Metabolism

Studies investigating the degradation kinetics, photolysis, hydrolysis, and biotransformation of imidaclothiz in soil, water, and plants require precise quantification of the parent compound and its metabolites [1]. Imidaclothiz-d4 serves as an ideal internal standard for these investigations, compensating for analyte losses during sample preparation (e.g., solid-phase extraction, QuEChERS) and ionization variability in UPLC–MS/MS analysis [2]. This enables reliable calculation of degradation half-lives (e.g., 72–187 d in Tai Lake water) and metabolite formation profiles .

High-Throughput Agricultural Monitoring

Large-scale monitoring programs analyzing hundreds of samples for neonicotinoid residues benefit from the commercial availability and cost-effectiveness of Imidaclothiz-d4. Compared to custom-synthesized 13C-labeled standards, Imidaclothiz-d4 reduces per-sample analysis cost by over 20-fold while maintaining acceptable analytical performance [1]. Its use in automated SPE-UPLC–MS/MS workflows allows for rapid, accurate quantification across diverse matrices, supporting food safety and environmental surveillance initiatives [2].

Application

Selection Property

Validation Focus

Residue monitoring method validation

Deuterium-labeled analog for matrix-effect correction

Recovery and precision in food matrices

Environmental fate studies

Isotope dilution for accurate quantitation

Method ruggedness across water/soil matrices

High-throughput residue screening

Commercial availability and cost profile

Throughput and cross-matrix accuracy

• [1] Jiao W, Xiao Y, Qian X, Tong M, Hu Y, Hou R, Hua R. Optimized combination of dilution and refined QuEChERS to overcome matrix effects of six types of tea for determination eight neonicotinoid insecticides by ultra performance liquid chromatography–electrospray tandem mass spectrometry. Food Chem. 2016 Nov 1;210:26-34. View Source
• [2] Simultaneous determination of ten neonicotinoid insecticides and two metabolites in honey and Royal-jelly by solid-phase extraction and liquid chromatography-tandem mass spectrometry. LAUSR. View Source